![molecular formula C9H10O3 B8717269 3,4-dihydro-2H-benzo[b][1,4]dioxepin-3-ol](/img/structure/B8717269.png)
3,4-dihydro-2H-benzo[b][1,4]dioxepin-3-ol
Cat. No. B8717269
M. Wt: 166.17 g/mol
InChI Key: QETZKHPIZAYADG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:13][CH2:14][Cl:15].[O:1]1[CH2:2][CH:3]([OH:12])[CH2:4][O:5][c:6]2[c:7]1[cH:8][cH:9][cH:10][cH:11]2>>[O:1]1[CH2:2][C:3](=[O:12])[CH2:4][O:5][c:6]2[c:7]1[cH:8][cH:9][cH:10][cH:11]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OC1COc2ccccc2OC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C1COc2ccccc2OC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
